4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide

• IUPAC Name: 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO2S/c1-3-12-18(16-7-5-4-6-13(16)2)21(19,20)15-10-8-14(17)9-11-15/h4-11H,3,12H2,1-2H3
• InChI Key: WZOWZBUMFFJZSP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1=CC=CC=C1C)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H18ClNO2S
• Molecular Weight: 323.8 g/mol

Description

4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide, also known as CMPB, is a chemical compound that belongs to the sulfonamide class of compounds. It is widely used in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide selectively inhibits PDE4 enzymes by binding to the catalytic site of the enzyme. This prevents the breakdown of cyclic adenosine monophosphate (cAMP), a critical signaling molecule that regulates inflammation and immune response. By inhibiting PDE4 enzymes, 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide increases the levels of cAMP, which in turn reduces inflammation and immune response.
Biochemical and Physiological Effects:
4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and immune response in a number of different cell types, including immune cells, lung cells, and brain cells. It has also been shown to improve lung function in animal models of asthma and COPD. Additionally, 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide has a number of advantages for lab experiments. It is a selective inhibitor of PDE4 enzymes, which allows for the study of specific signaling pathways involved in inflammation and immune response. It is also relatively easy to synthesize and purify, which makes it a cost-effective tool for scientific research. However, there are some limitations to the use of 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide in lab experiments. It has been shown to have some off-target effects, which can complicate the interpretation of results. Additionally, its effects on different cell types and tissues may vary, which can make it difficult to generalize results.

Future Directions

There are a number of future directions for the study of 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide. One area of focus is the development of more selective inhibitors of PDE4 enzymes. This could lead to the development of more effective treatments for inflammatory diseases. Another area of focus is the study of the neuroprotective effects of 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide. This could lead to the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the study of the off-target effects of 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide could lead to the development of new drugs with novel mechanisms of action.

Scientific Research Applications

4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide is widely used in scientific research as a tool to study the function and activity of certain proteins and enzymes. It is particularly useful in the study of phosphodiesterase (PDE) enzymes, which play a critical role in regulating cellular signaling pathways. 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide has been shown to selectively inhibit PDE4 enzymes, which are involved in the regulation of inflammation and immune response. This makes 4-chloro-N-(2-methylphenyl)-N-propylbenzenesulfonamide a valuable tool in the study of inflammatory diseases, such as asthma and chronic obstructive pulmonary disease (COPD).